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Compound of Interest

Compound Name: 5-Methylisoxazole-3-carbonitrile

Cat. No.: B1325030

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Methylisoxazole-3-carbonitrile, a
heterocyclic organic compound of interest in medicinal chemistry and organic synthesis. This
document details its fundamental physicochemical properties and outlines a common synthetic
pathway.

Core Physicochemical Data

The essential quantitative data for 5-Methylisoxazole-3-carbonitrile are summarized in the
table below, providing a clear reference for researchers.
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Property Value Reference
Molecular Formula CsHaN20 [1]
Molecular Weight 108.0981 g/mol [1]

CAS Number 57351-99-2

Appearance Liquid [1]

INChl=1S/C5HAN20/c1-4-2-
InChl [1]
5(3-6)7-8-4/h2H,1H3

JTPIMYCMWLOEDD-
InChl Key [1]
UHFFFAOYSA-N

SMILES CC1=CC(=NO1)C#N

Synthetic Pathway and Experimental Protocol

The synthesis of 5-Methylisoxazole-3-carbonitrile can be achieved through a multi-step
process commencing from the corresponding carboxylic acid. This involves the formation of an
intermediate carboxamide, followed by dehydration to yield the target nitrile.

Experimental Protocol: Synthesis of 5-Methylisoxazole-
3-carbonitrile via Dehydration of 5-Methylisoxazole-3-
carboxamide

This protocol describes a plausible method for the synthesis of 5-Methylisoxazole-3-
carbonitrile, adapted from standard organic synthesis procedures for the conversion of amides
to nitriles.

Step 1: Synthesis of 5-Methylisoxazole-3-carbonyl chloride

e To a solution of 5-methylisoxazole-3-carboxylic acid in an inert solvent such as
dichloromethane, add thionyl chloride (SOCIz) and a catalytic amount of dimethylformamide
(DMF).
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o Reflux the mixture for a specified duration until the reaction is complete, monitoring by a
suitable analytical technique (e.g., TLC).

» Remove the excess thionyl chloride and solvent under reduced pressure to obtain the crude
5-methylisoxazole-3-carbonyl chloride.

Step 2: Synthesis of 5-Methylisoxazole-3-carboxamide

e Dissolve the crude 5-methylisoxazole-3-carbonyl chloride in an appropriate solvent (e.g.,
dichloromethane).

e Cool the solution in an ice bath and bubble ammonia gas through the solution or add a
solution of agueous ammonia dropwise with vigorous stirring.

» Continue stirring for a set period at room temperature.

« |solate the resulting 5-methylisoxazole-3-carboxamide by filtration or extraction, followed by
washing and drying.

Step 3: Dehydration of 5-Methylisoxazole-3-carboxamide to 5-Methylisoxazole-3-carbonitrile

 In a round-bottom flask, combine 5-methylisxazole-3-carboxamide with a dehydrating agent
such as phosphorus oxychloride (POCIs) or trifluoroacetic anhydride.

e Heat the reaction mixture, with stirring, under reflux conditions for several hours. Monitor the
progress of the reaction by TLC or GC.

o Upon completion, cool the mixture to room temperature and carefully quench the reaction by
pouring it over crushed ice.

o Neutralize the mixture with a suitable base (e.g., sodium bicarbonate solution).
o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield the crude 5-Methylisoxazole-3-carbonitrile.
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» Purify the crude product by column chromatography or distillation to obtain the final
compound.

Visualizing the Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of 5-Methylisoxazole-3-
carbonitrile from its carboxylic acid precursor.

1.50CI2, DMF
e 2 NH3

Click to download full resolution via product page

Caption: Synthetic workflow for 5-Methylisoxazole-3-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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